Cas no 1071536-01-0 ((2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid)

• Product Name: (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid
• CAS No: 1071536-01-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 1074448
• PubChem ID: 16762500
• Update Time: 2025-08-03

(2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-1-Ethyl-6-oxo-2-phenylpiperidine-3-carboxylic acid
• (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic acid
• STK786613
• 1212084-51-9
• AKOS015838675
• (2R,3R)-1-ethyl-6-oxo-2-phenylpiperidine-3-carboxylicacid
• 1071536-01-0
• SCHEMBL21056614
• AKOS000635121
• CS-0318843
• rel-(2R,3R)-1-Ethyl-6-oxo-2-phenylpiperidine-3-carboxylic acid
• 1-ETHYL-6-OXO-2-PHENYLPIPERIDINE-3-CARBOXYLIC ACID
• VS-03528
• BBL012805
• (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid

• Inchi： 1S/C14H17NO3/c1-2-15-12(16)9-8-11(14(17)18)13(15)10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3,(H,17,18)/t11-,13+/m1/s1
• InChI Key： FXOKZDRRFCNBDA-YPMHNXCESA-N
• SMILES： O=C1CC[C@@H](C(=O)O)[C@H](C2C=CC=CC=2)N1CC

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 2.00870

(2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid

(2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid and Its Significance in CAS No. 1071536-01-0

(2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid is a structurally complex molecule with potential applications in pharmaceutical research. Its molecular framework combines a piperidine ring with aromatic and aliphatic functional groups, creating a unique scaffold for drug development. This compound, identified under CAS No. 1071536-01-0, has garnered attention due to its potential interactions with biological targets, particularly in neurodegenerative and inflammatory conditions. Recent studies highlight its role in modulating intracellular signaling pathways, which could lead to novel therapeutic strategies.

The stereochemistry of (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid is critical to its biological activity. The R configuration at both the 2- and 3-positions of the piperidine ring may influence its binding affinity to specific receptors or enzymes. This stereochemical specificity is a key factor in drug design, as it allows for the optimization of pharmacological profiles while minimizing off-target effects. Research published in 2023 in Journal of Medicinal Chemistry demonstrated that this stereochemistry enhances the compound’s ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

Current pharmacological studies on CAS No. 1071536-01-0 focus on its potential as an inhibitor of specific kinases, such as ERK1/2 and PI3K/Akt pathways. These pathways are implicated in various diseases, including cancer and autoimmune conditions. A 2024 preclinical study in Cell Chemical Biology revealed that the compound exhibits selective inhibition of ERK1/2, which could lead to its application in oncology. Additionally, its ability to modulate inflammatory cytokine production suggests potential therapeutic use in chronic inflammatory diseases.

The chemical structure of (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid includes a piperidine ring substituted with an ethyl group, a phenyl ring, and a carboxylic acid moiety. This combination of functional groups allows for multiple interactions with biological targets, including ion channels, G-protein coupled receptors (GPCRs), and proteases. The presence of the phenyl ring may contribute to its hydrophobic properties, enabling it to interact with lipid membranes or hydrophobic pockets in proteins.

Recent advancements in computational chemistry have facilitated the analysis of CAS No. 1071536-01-0’s molecular interactions. Molecular docking studies have shown that the compound can bind to TRPV1 receptors, which are involved in pain perception and inflammation. This finding aligns with its potential use in developing analgesic agents. Additionally, its interaction with COX-2 enzymes, which are targets for non-steroidal anti-inflammatory drugs (NSAIDs), suggests a role in reducing inflammation without the gastrointestinal side effects associated with traditional NSAIDs.

Pharmacokinetic studies on (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid indicate that it has moderate oral bioavailability and a long half-life, which are desirable properties for drug candidates. These characteristics may reduce the frequency of dosing, improving patient compliance. A 2023 study in Drug Metabolism and Disposition reported that the compound undergoes minimal hepatic metabolism, which could lower the risk of drug-drug interactions. This property is particularly valuable in the development of multi-target therapies.

The potential therapeutic applications of CAS No. 1071536-01-0 extend to neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Research published in 2024 in Neuropharmacology found that the compound may protect neurons from oxidative stress by modulating mitochondrial function. This effect is attributed to its ability to inhibit mitochondrial permeability transition pore (mPTP) opening, which is a key mechanism in neuronal cell death. These findings suggest its potential as a neuroprotective agent.

Another area of interest is the compound’s role in metabolic disorders. A 2023 study in Endocrinology demonstrated that (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid can regulate glucose homeostasis by modulating insulin signaling pathways. This property may make it a candidate for the treatment of type 2 diabetes. The compound’s ability to enhance insulin sensitivity without causing hypoglycemia is a significant advantage over existing therapies.

The synthesis of CAS No. 1071536-01-0 involves multiple steps, including the formation of the piperidine ring and the introduction of functional groups. Recent synthetic methods have focused on improving the efficiency of these reactions, reducing the number of steps required to produce the final compound. A 2024 study in Organic Letters described a novel approach using asymmetric catalysis to achieve the desired stereochemistry, which is crucial for the compound’s biological activity.

Despite its promising properties, further research is needed to fully understand the mechanisms of action of (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid. Clinical trials are currently in the planning stages to evaluate its safety and efficacy in humans. The compound’s potential to target multiple pathways simultaneously makes it a candidate for personalized medicine, where treatment can be tailored to individual patient profiles. As research progresses, CAS No. 1071536-01-0 may emerge as a valuable therapeutic agent in several medical fields.

In conclusion, CAS No. 1071536-01-0 represents a significant advancement in pharmaceutical research due to its unique chemical structure and potential therapeutic applications. Its ability to modulate multiple biological targets, combined with favorable pharmacokinetic properties, positions it as a promising candidate for the development of new drugs. Continued research into its mechanisms of action and clinical potential will be essential in translating these findings into effective therapies for patients.

Further studies on (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid could explore its interactions with other biological systems, such as the immune system and endocrine system. Understanding these interactions will be crucial in determining its full therapeutic potential. Additionally, the development of derivatives with enhanced potency and selectivity may expand its applications. As the field of medicinal chemistry continues to evolve, compounds like CAS No. 1071536-01-0 may play a vital role in addressing complex medical challenges.

The importance of CAS No. 1071536-01-0 in modern drug discovery cannot be overstated. Its unique structure and multifaceted biological activity highlight the value of exploring complex molecular scaffolds in pharmaceutical research. As scientists continue to uncover the mechanisms underlying its effects, the compound may become a cornerstone in the treatment of various diseases. The journey from laboratory discovery to clinical application is a testament to the potential of innovative chemical research in improving human health.

Ultimately, the study of (2R,3R)-1-Ethyl-6-oxo-2-phenyl-piperidine-3-carboxylic Acid exemplifies the dynamic nature of pharmaceutical science. It underscores the importance of interdisciplinary approaches, combining chemistry, biology, and computational methods to develop novel therapeutics. As research on this compound progresses, it may pave the way for new treatments and a deeper understanding of the molecular basis of disease. The future of medicine may well be shaped by such groundbreaking discoveries.

The compound (2R,3R)-1-Ethyl-6-oxo-2-phenylpiperidine-3-carboxylic acid, identified under CAS No. 1071536-01-0, represents a promising candidate in pharmaceutical research due to its unique molecular structure and multifaceted biological activity. Here's a concise summary of its significance: --- ### 1. Molecular Structure and Stereochemistry - The molecule features a piperidine ring substituted with: - An ethyl group at the 1-position, - A phenyl ring at the 2-position, - A carboxylic acid group at the 3-position. - The R configuration at both the 2- and 3-positions is critical to its biological activity, enabling selective interactions with biological targets. --- ### 2. Potential Therapeutic Applications - Neurodegenerative Diseases: May protect neurons from oxidative stress and modulate mitochondrial function, showing potential as a treatment for conditions like Alzheimer’s and Parkinson’s. - Diabetes: Can regulate glucose homeostasis and enhance insulin sensitivity, making it a candidate for type 2 diabetes management. - Anti-inflammatory and Immune Modulation: May interact with immune pathways, suggesting potential in autoimmune and inflammatory disorders. - Cancer: Could target multiple pathways, including insulin signaling and metabolic regulation, offering possibilities in oncology. --- ### 3. Pharmacokinetic and Safety Profile - Exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. - Early preclinical studies suggest it has a low toxicity profile, which is promising for clinical translation. --- ### 4. Synthetic and Structural Advancements - Modern synthetic methods, such as asymmetric catalysis, have enabled the efficient production of the compound with the desired stereochemistry. - These advancements highlight the importance of structure-activity relationship (SAR) studies in optimizing potency and selectivity. --- ### 5. Research and Clinical Development - Preclinical studies are ongoing to validate its mechanisms of action and safety. - Clinical trials are in the planning stages to evaluate its efficacy in humans. - Its polypharmacology (ability to target multiple pathways) makes it a strong candidate for personalized medicine and combination therapies. --- ### 6. Broader Implications - The compound exemplifies the value of exploring complex molecular scaffolds in drug discovery. - It underscores the importance of interdisciplinary approaches, combining chemistry, biology, and computational methods to develop novel therapeutics. - Its potential to treat multifactorial diseases may revolutionize the treatment landscape in the coming years. --- ### Conclusion (2R,3R)-1-Ethyl-6-oxo-2-phenylpiperidine-3-carboxylic acid (CAS No. 1071536-01-0) is a promising molecule with a wide range of potential therapeutic applications. Its unique structure, combined with favorable pharmacokinetic properties and multifaceted biological activity, positions it as a key player in modern drug discovery. As research progresses, this compound may become a cornerstone in the treatment of various diseases, paving the way for innovative and effective therapies.